Cas no 4967-11-7 (Pyrido[3,4-b]pyrazin-5(1H)-one, 2,3,4,6-tetrahydro-6,7-dimethyl- (7CI,8CI))
![Pyrido[3,4-b]pyrazin-5(1H)-one, 2,3,4,6-tetrahydro-6,7-dimethyl- (7CI,8CI) structure](https://www.kuujia.com/scimg/cas/4967-11-7x500.png)
4967-11-7 structure
Product name:Pyrido[3,4-b]pyrazin-5(1H)-one, 2,3,4,6-tetrahydro-6,7-dimethyl- (7CI,8CI)
Pyrido[3,4-b]pyrazin-5(1H)-one, 2,3,4,6-tetrahydro-6,7-dimethyl- (7CI,8CI) Chemical and Physical Properties
Names and Identifiers
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- Pyrido[3,4-b]pyrazin-5(1H)-one, 2,3,4,6-tetrahydro-6,7-dimethyl- (7CI,8CI)
- DTXSID00668104
- 6,7-DIMETHYL-2,3,4,6-TETRAHYDROPYRIDO[3,4-B]PYRAZIN-5(1H)-ONE
- 4967-11-7
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- Inchi: InChI=1S/C9H13N3O/c1-6-5-7-8(9(13)12(6)2)11-4-3-10-7/h5,10-11H,3-4H2,1-2H3
- InChI Key: GHUGWLDKRVEDEV-UHFFFAOYSA-N
- SMILES: CC1=CC2=C(C(=O)N1C)NCCN2
Computed Properties
- Exact Mass: 179.105862047g/mol
- Monoisotopic Mass: 179.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 44.4Ų
Pyrido[3,4-b]pyrazin-5(1H)-one, 2,3,4,6-tetrahydro-6,7-dimethyl- (7CI,8CI) Related Literature
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Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
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Xinyun Wu,Richard D. Oleschuk,Natalie M. Cann Analyst, 2012,137, 4150-4161
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Wenna Zhang,Yingxu Wei,Xinqiang Wu,Shutao Xu,Zhongmin Liu Chem. Commun., 2020,56, 8063-8066
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Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
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5. Caper tea
4967-11-7 (Pyrido[3,4-b]pyrazin-5(1H)-one, 2,3,4,6-tetrahydro-6,7-dimethyl- (7CI,8CI)) Related Products
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